![molecular formula C8H12F2NNaO4 B2905834 Sodium;2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate CAS No. 2287331-03-5](/img/structure/B2905834.png)
Sodium;2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
Description
Sodium;2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate is a chemical compound with the molecular formula C8H12F2NNaO4 and a molecular weight of 247.174 . It is available for purchase from various chemical suppliers.
Molecular Structure Analysis
The molecular structure of Sodium;2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate is defined by its molecular formula, C8H12F2NNaO4 . Unfortunately, detailed structural information such as bond lengths, bond angles, and conformational details are not provided in the search results.Mechanism of Action
- Absorption : EN300-6729287’s intestinal absorption probability is moderate (0.8394) .
- Blood-Brain Barrier : It likely crosses the blood-brain barrier (BBB) with a high probability (0.7671) .
- Caco-2 Permeability : It shows moderate permeability (0.5835) .
- P-glycoprotein Substrate : EN300-6729287 is a substrate for P-glycoprotein (0.8285) .
Pharmacokinetics
properties
IUPAC Name |
sodium;2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13F2NO4.Na/c1-7(2,3)15-6(14)11-4-8(9,10)5(12)13;/h4H2,1-3H3,(H,11,14)(H,12,13);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHTMBBMYUVQRMV-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(C(=O)[O-])(F)F.[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F2NNaO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium;2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate | |
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